Cas no 60388-53-6 ((+/-)Amethopterin)

Methotrexate is an anti folate antitumor drug. It is an orange yellow crystalline powder. It mainly hinders the synthesis of tumor cells by inhibiting dihydrofolate reductase, and inhibits the growth and reproduction of tumor cells< Br > on October 27th, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Methotrexate is in the list of three types of carcinogens (substances or mixtures that have not been classified as carcinogenic to human body
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(+/-)Amethopterin structure

Product Name:(+/-)Amethopterin

CAS No:60388-53-6

Molecular Formula:C₂₀H₂₂N₈O₅

Molecular Weight:454.43928

MDL:MFCD00064369

CID:57545

PubChem ID:4112

(+/-)Amethopterin Properties

Names and Identifiers

- Amethopterin
- N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-DL-glutamic acid
- DL-Methotrexate Dipotassium Salt Dihydrate
- DL-Methotrexate
- (+/-)AMETHOPTERIN
- (±)AMethopterin hydrate
- (plus-Minus)-aMethopterin(-20`C)
- 2S,5S-Methionine sulfoximine
- 4-amino-10-methylpteroyl-glutamic acid
- 4-amino-N10-methylpteroylglutamic acid
- D-methionine-R-sulfoximine
- D-Methotrexat
- DL-MTX
- UNII-99ITO15X8S
- AKOS000281496
- SPBio_002446
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate)
- BDBM50600679
- Methotrexate2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
- SCHEMBL11986730
- SR-05000001673
- BPBio1_000579
- SCHEMBL3712
- NSC 117356
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Amethopterin)
- NSC-757113
- ChEMBL_59579
- HMS3403O03
- BRD-A55424491-001-08-2
- FT-0630651
- Kyselina 4-amino-N10-methylpteroylglutamova
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(methotrexate(MTX))
- HMS3713K07
- Amethopterin (hydrate); CL14377 (hydrate); WR19039 (hydrate)
- Methotrexate, (+/-)-
- NCGC00095284-01
- DTXSID40859034
- L-Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-
- NCGC00015079-07
- SPECTRUM1500398
- HMS2096K07
- D(-)-AMETHOPTERIN
- BSPBio_000525
- 60388-53-6
- N-(4-[[(2,4-Diamino-6-pteridinyl)methyl](methyl)amino]benzoyl)glutamic acid, (L)-
- BSPBio_000210
- Amethopterin (R,S)
- AC-11680
- CCG-212689
- N-(4-(((2,4-Diamino-6-pteridinyl)methyl)methylamino)benzoyl)-DL-glutamic acid
- (+-)-Methotrexate
- (+)-Amethopterin
- Prestwick2_000373
- N-(4-{[(2,4-Diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
- Glutamic acid, N-[p-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, L-(+)-
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate (MTX))
- MLS002701970
- METHOTREXATE(+/-)
- (MTX)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
- BPBio1_000232
- SR-05000001673-2
- Prestwick1_000373
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate, MXT)
- FT-0601523
- BCP02078
- HMS3371G08
- (methotrexate)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
- Folex
- 2-[(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}phenyl)formamido]pentanedioic acid
- Amethopterin; DL-Amethopterin
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(MTX)
- 99ITO15X8S
- EINECS 262-213-7
- HMS1920L21
- (Methotrexate, MTX)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
- NSC757113
- Prestwick3_000373
- Prestwick0_000373
- NS00001328
- Q27165469
- NCGC00015079-03
- SBI-0053664.P003
- GLUTAMIC ACID, N-(4-(((2,4-DIAMINO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-
- NSC117356
- 4-methyl-(1S,5R,13R,14S,17R)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10,15-tetraene-10,14-diol(methotrexate, MTX)
- HMS3267F07
- TCMDC-123832
- 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
- SR-05000001673-1
- HMS2091D16
- (+/-)-METHOTREXATE
- Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, DL-
- SCHEMBL20369096
- BRD-A55424491-001-07-4
- NCGC00015079-04
- 2-[[[4-[(2,4-diamino-6-pteridinyl)methyl-methylamino]phenyl]-oxomethyl]amino]pentanedioic acid
- BSPBio_001993
- NCGC00095284-02
- Methotrexate;DL-Amethopterin
- Methotrexate pound>>Amethopterin
- AKOS024282621
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid (Methotrexate)
- HMS3869E13
- N-(4-(((2,4-DIAMINO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)GLUTAMIC ACID
- N-(p-(((2,4-Diamino-6-pteridinyl)methyl)methylamino)benzoyl)-DL-glutamic acid
- BCP29918
- Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-
- N-(p-((2,4-Diamino-6-pteridyl)methyl)methylamino)benzoyl)glutamic acid, (L)-
- 6-Mtx (DL)
- FBOZXECLQNJBKD-UHFFFAOYSA-N
- Prestwick_753
- NCI60_041622
- SMR001565548
- DL-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid (MTX)
- DL-Amethopterin
- TCMDC-125488
- CHEBI:93775
- NSC-117356
- HMS1569K07
- Pharmakon1600-01500398
- AB02593
- M1664
- Folex (Salt/Mix)
- 2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioicacid
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate )
- HMS3654M22
- 2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioic acid
- Prestwick3_000135
- Methotrexate (hydrate)
- BDBM50004545
- EN300-296152
- 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid bis-adamantan-1-ylamide
- CHEMBL426
- ( inverted exclamation markA)-Methotrexate
- HY-121151
- BRD-A55424491-001-19-9
- CS-0079546
- N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]glutamic Acid; (+/-)-Methotrexate; DL-Amethopterin; DL-Methotrexate; NSC 117356;
- L(+)-Amethopterin hydrate
- MDL： MFCD00064369
- InChIKey： FBOZXECLQNJBKD-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)
- SMILES： CN(CC1=NC2=C(N)NC(=N)N=C2N=C1)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

Exact Mass: 454.17100
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 10
Monoisotopic Mass: 454.171
Heavy Atom Count: 33
Complexity: 704
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 24
Surface Charge: 0
Topological Polar Surface Area: 211A^2

Experimental Properties

LogP: 1.82170
PSA: 210.54000
Melting Point: 195 °C (dec.)(lit.)
Solubility: {"error_code":"54004","error_msg":"Please recharge"}
Color/Form: Orange yellow crystalline powder
Solubility: Soluble in dilute alkali; Carbonate solution of acid or alkali metal, slightly soluble in dilute hydrochloric acid, almost insoluble in water \ ethanol \ chloroform and diethyl ether
Density: 1.5±0.1 g/cm3

(+/-)Amethopterin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AV98206-1g	2-[(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}phenyl)formamido]pentanedioic acid	60388-53-6		1g	$331.00
Enamine	EN300-296152-0.05g	2-[(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}phenyl)formamido]pentanedioic acid	60388-53-6	95.0%	0.05g	$67.0	2025-03-19
eNovation Chemicals LLC	Y1053866-25g	2-[(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}phenyl)formamido]pentanedioic acid	60388-53-6	98+%	25g	$205	2022-09-11
TRC	A576403-25mg	(+/-)Amethopterin	60388-53-6		25mg	$ 75.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-484780-25 mg	DL-Methotrexate dipotassium salt dihydrate,	60388-53-6		25mg	￥2,294.00	2023-07-11